molecular formula C13H18N2O3 B8434144 6-(Dipropylcarbamoyl)nicotinic acid

6-(Dipropylcarbamoyl)nicotinic acid

Cat. No.: B8434144
M. Wt: 250.29 g/mol
InChI Key: GITXURLGHCBMCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Dipropylcarbamoyl)nicotinic acid is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18N2O3

Molecular Weight

250.29 g/mol

IUPAC Name

6-(dipropylcarbamoyl)pyridine-3-carboxylic acid

InChI

InChI=1S/C13H18N2O3/c1-3-7-15(8-4-2)12(16)11-6-5-10(9-14-11)13(17)18/h5-6,9H,3-4,7-8H2,1-2H3,(H,17,18)

InChI Key

GITXURLGHCBMCI-UHFFFAOYSA-N

Canonical SMILES

CCCN(CCC)C(=O)C1=NC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N′-carbonyldiimidazole (145 mg, 0.89 mmol) was added to a solution of 5-(methoxycarbonyl)pyridine-2-carboxylic acid (162 mg, 0.89 mmol) in N,N-dimethylformamide (2.5 mL) at 60° C. The reaction mixture was stirred at 60° C. for 10 min. Dipropylamine (90 mg, 0.89 mmol) in N,N-dimethylformamide (1 mL) was added, and the reaction mixture was stirred at ambient temperature over night. The mixture was partitioned between saturated sodium bicarbonate and ethyl acetate. The organic layer was washed with brine, dried over magnesium sulfate and concentrated in vacuo. Half the amount of the crude intermediate (83 mg, 0.31 mmol) was dissolved in ethanol (3 mL) and 1 M sodium hydroxide (3 mL, 3 mmol) and heated to 50° C. for 30 min. The solvents were removed in vacuo and the residue was dissolved in water (3 mL) and cooled on ice. A 6 M hydrochloric acid solution was added dropwise and the solvents were removed in vacuo. The residue was added acetonitrile followed by evaporation in vacuo in order to remove trace of water. The procedure was repeated twice. The material was suspended in N,N-dimethylformamide and filtered. The filtrate was concentrated in vacuo to give 80 mg (64% total yield); MS (APPI/APCI) m/z 251[M+H+].
[Compound]
Name
N,N′-carbonyldiimidazole
Quantity
145 mg
Type
reactant
Reaction Step One
Quantity
162 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
90 mg
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
solvent
Reaction Step Two
[Compound]
Name
crude intermediate
Quantity
83 mg
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Three
Quantity
3 mL
Type
reactant
Reaction Step Four

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